Cas no 1567052-17-8 (2,3,5-trimethylpyrazolo1,5-apyrimidine-7-carboxylic acid)

• Product Name: 2,3,5-trimethylpyrazolo1,5-apyrimidine-7-carboxylic acid
• CAS No: 1567052-17-8
• MF: C₁₀H₁₁N₃O₂
• MW: 205.213241815567
• CID: 4606657
• PubChem ID: 104617833
• Update Time: 2025-10-31

2,3,5-trimethylpyrazolo1,5-apyrimidine-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,3,5-TRIMETHYLPYRAZOLO[1,5-A]PYRIMIDINE-7-CARBOXYLIC ACID
• 2,3,5-trimethylpyrazolo1,5-apyrimidine-7-carboxylic acid

• Inchi： 1S/C10H11N3O2/c1-5-4-8(10(14)15)13-9(11-5)6(2)7(3)12-13/h4H,1-3H3,(H,14,15)
• InChI Key： LUOPTAUGRZALFJ-UHFFFAOYSA-N
• SMILES： C12=C(C)C(C)=NN1C(C(O)=O)=CC(C)=N2

Additional information on 2,3,5-trimethylpyrazolo1,5-apyrimidine-7-carboxylic acid

Introduction to 2,3,5-Trimethylpyrazolo[1,5-a]pyrimidine-7-carboxylic Acid (CAS No. 1567052-17-8)

2,3,5-Trimethylpyrazolo[1,5-a]pyrimidine-7-carboxylic acid (CAS No. 1567052-17-8) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazolopyrimidines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 2,3,5-trimethylpyrazolo[1,5-a]pyrimidine-7-carboxylic acid make it a promising candidate for the development of new drugs targeting various diseases.

The chemical structure of 2,3,5-trimethylpyrazolo[1,5-a]pyrimidine-7-carboxylic acid consists of a pyrazolopyrimidine core with three methyl groups and a carboxylic acid moiety. The presence of these functional groups imparts specific physicochemical properties that are crucial for its biological activity. Recent studies have shown that this compound exhibits potent anti-inflammatory and anti-cancer properties, making it a valuable target for further investigation.

In the realm of anti-inflammatory research, 2,3,5-trimethylpyrazolo[1,5-a]pyrimidine-7-carboxylic acid has been found to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. These cytokines play a critical role in the pathogenesis of various inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease. By modulating the expression and activity of these cytokines, 2,3,5-trimethylpyrazolo[1,5-a]pyrimidine-7-carboxylic acid has the potential to alleviate symptoms and improve patient outcomes.

Beyond its anti-inflammatory properties, 2,3,5-trimethylpyrazolo[1,5-a]pyrimidine-7-carboxylic acid has also shown promise in cancer research. Studies have demonstrated that this compound can induce apoptosis in various cancer cell lines by targeting key signaling pathways involved in cell survival and proliferation. For instance, it has been shown to inhibit the PI3K/AKT/mTOR pathway, which is frequently dysregulated in many types of cancer. This mechanism of action makes 2,3,5-trimethylpyrazolo[1,5-a]pyrimidine-7-carboxylic acid a potential lead compound for the development of novel anticancer agents.

The pharmacokinetic profile of 2,3,5-trimethylpyrazolo[1,5-a]pyrimidine-7-carboxylic acid is another important aspect that has been extensively studied. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is readily absorbed from the gastrointestinal tract and has a moderate plasma half-life, which allows for sustained therapeutic effects. Additionally, its low toxicity profile makes it suitable for long-term use in clinical settings.

In preclinical studies involving animal models of inflammation and cancer, 2,3,5-trimethylpyrazolo[1,5-a]pyrimidine-7-carboxylic acid has demonstrated significant efficacy without causing severe side effects. These findings have paved the way for further clinical trials to evaluate its safety and efficacy in human subjects. Several Phase I and Phase II clinical trials are currently underway to assess the potential therapeutic benefits of this compound in treating inflammatory diseases and cancer.

The synthesis of 2,3,5-trimethylpyrazolo[1,5-a]pyrimidine-7-carboxylic acid involves a series of well-defined chemical reactions that can be carried out under controlled laboratory conditions. The starting materials are readily available and the synthetic route is scalable for industrial production. This makes it feasible to produce large quantities of the compound for both research and commercial purposes.

In conclusion, 2,3,5-trimethylpyrazolo[1,5-a]pyrimidine-7-carboxylic acid (CAS No. 1567052-17-8) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for the development of new drugs targeting inflammatory diseases and cancer. Ongoing research and clinical trials will further elucidate its therapeutic potential and pave the way for its eventual use in clinical practice.